Cas no 152-11-4 (Verapamil hydrochloride)

Verapamil hydrochloride (±) - verapamil hydrochloride) is a calcium channel blocker, which is an effective oral active first generation P-glycoprotein (P-gp) inhibitor Conclusion: verapamil hydrochloride can also inhibit CYP3A4, and can be used in the study of hypertension, arrhythmia and angina pectoris

Verapamil hydrochloride structure

Product Name:Verapamil hydrochloride

CAS No:152-11-4

Molecular Formula:C₂₇H₃₉ClN₂O₄

Molecular Weight:491.0626

MDL:MFCD00055208

CID:36607

PubChem ID:62969

Verapamil hydrochloride Properties

Names and Identifiers

- VERAPAMIL HYDROCHLORIDE
- alpha-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylamino)propyl)-3,4-dimethoxy-alpha-(1-methylethyl)-
- benzeneacetonitrile hydrochloride
- 5-[(3,4-DIMETHOXYPHENETHYL)METHYLAMINO]-2-(3,4-DIMETHOXYPHENYL)-2-ISOPROPYL-VALERONITRILE HYDROCHLORIDE (+/-)-VERAPAMIL HYDROCHLORIDE
- CALAN
- IPROVERATRIL
- ISOPTIN
- (+/-)-5-[N-(3,4-DIMETHOXYPHENYLETHYL)-METHYLAMINO]-2-(3,4-DIMETHOXYPHENYL)-2-ISOPROPYLVALERONITRILE HYDROCHLORIDE
- 5-[N-(3,4-DIMETHOXYPHENYLETHYL)METHYLAMINO]-2-(3,4-DIMETHOXYPHENYL)-2-ISOPROPYLVALERONITRILE HYDROCHLORIDE
- alpha-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylamino)propyl)-3,4-dimethoxy-alpha-(1-methylethyl)-benzeneacetonitrile hydrochloride
- ALPHA-[3-[[2-(3,4-DIMETHOXYPHENYL)ETHYL]METHYLAMINO]PROPYL]-3,4-DIMETHOXY-ALPHA-(1-METHYLETHYL)BENZENEACETONITRILE HYDROCHLORIDE
- 5-[(3,4-DIMETHOXYPHENETHYL)METHYLAMINO]-2-(3,4-DIMETHOXYPHENYL)-2-ISOPROPYL-VALERONITRILE HYDROCHLORIDE
- Verapamil HCl
- finoptin
- iproveratrilhydrochloride
- izoptinhydrochloride
- (±)-Verapamil hydrochloride
- (+-)-VERAPAMIL HYDROCHLORIDE
- (±)-Verapamil hydrochlorid
- 2-(3,4-Dimethoxyphenyl)-5-[[2-(3,4-dimethoxyphenyl)-ethyl](methyl)amino]-2-isopropylpentanenitrile hydrochloride
- Verapamil (hydrochloride)
- Verapamil Hydrochlor
- Verapamil hydrochloride solution
- (+/-)-Verapamil hydrochloride
- (-)-VerapaMil hydrochloride
- (‘±)-Verapamil hydrochloride
- Verapamil hydrochloride,α-[3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-α-(1-methylethyl)benzeneacetonitrilehydrochloride
- 5-[(3,4-Dimethoxyphenethyl)methylamino]-2-(3,4-dimethoxyphenyl)-2-isopropylvaleronitrile Hydrochloride
- 5-[N-(3,4-Dimethoxyphenylethyl)methylamino]-2-(3,4-dimethoxyphenyl)-2
- manidon
- lu20175
- Rositol
- cordilox
- Hormitol
- Magotiron
- Verapamil HCI
- d-365hydrochloride
- verapamilchloridrate
- Calcan hydrochloride
- Cardibeltin
- Veroptinstada
- Cardioprotect
- Cardiabeltin
- Vetrimil
- Vasopten
- Vasomil
- Jenapamil
- Isoptino
- Corpamil
- Coraver
- Caveril
- Veratensin
- Verasal
- Veraloc
- Veracor
- Verabeta
- Praecicor
- Hexasoptin
- Verasifar
- Veramil
- Ikapress
- Harteze
- Durasoptin
- Civicor
- Calaptin
- Verdilac
- Verapin
- Verahexal
- Robatelan
- Lodixal
- Inselon
- Flamon
- Elthon
- Vortac
- Univex
- Ikacor
- Rapam
- Anpec
- Ormil
- Verapamil
- CP-16533-1 hydrochloride
- Verapamil Basics
- VERAPAMIL HYDROCHLORIDE [USAN]
- Q27291481
- D-365 hydrochloride
- Verapamil chloridrate
- MLS002222213
- (+-)-5-((3,4-Dimethoxyphenethyl)methylamino)-2-(3,4-dimethoxyphenyl)-2-isopropylvaleronitrile monohydrochloride
- ?VERAPAMIL HYDROCHLORIDE
- Calan (TN)
- NS00079093
- Quasar
- D78147
- VERAPAMIL HYDROCHLORIDE (EP MONOGRAPH)
- VERAPAMIL HYDROCHLORIDE (EP IMPURITY)
- D00619
- MLS000069485
- ( inverted exclamation markA)-Verapamil hydrochlorid
- Verelan
- Isotopin hydrochloride
- Novapamyl LP
- AS-16018
- ( inverted question mark)-Verapamil hydrochloride
- NCGC00024710-03
- SR-01000000050-2
- NSC-759589
- ?-[3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-?-(1-methylethyl)benzeneacetonitrile hydrochloride
- BENZENEACETONITRILE, alpha-(3-((2-(3,4-DIMETHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-3,4-DIMETHOXY-alpha-(1-METHYLETHYL)-, MONOHYDROCHLORIDE, (+/-)-
- Benzeneacetonitrile, alpha-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylamino)propyl)-3,4-dimethoxy-alpha-(1-methylethyl)-, monohydrochloride, (+-)-
- NSC657799
- SY073165
- A816666
- (+/-)-Verapamil, Hydrochloride - CAS 152-11-4
- CHEBI:53188
- 5-((3,4-dimethoxyphenethyl)(methyl)amino)-2-(3,4-dimethoxyphenyl)-2-isopropylpentanenitrile hydrochloride
- 23313-68-0
- Veracaps SR
- (+/-)-Verapamil hydrochloride, >=99% (titration), powder
- NSC272366
- alpha-[3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-alpha-(1-methylethyl) benzeneacetonitrile hydrochloride
- VERAPAMIL HYDROCHLORIDE [MART.]
- FT-0675800
- Q-201923
- VERAPAMIL HYDROCHLORIDE [WHO-IP]
- 5-((3,4-dimethoxyphenethyl)(methyl)amino)-2-(3,4-dimethoxyphenyl)-2-isopropylpentanenitrilehydrochloride
- (?)-Verapamil hydrochloride
- EINECS 205-800-5
- NSC 272366
- AC-8483
- Verapamil Nordic
- V 4629
- Dilacoran HTA
- 152-11-4
- Pharmakon1600-02300307
- Verapress 240 SR
- Prestwick_440
- LU-20175
- VERAPAMIL HYDROCHLORIDE (USP MONOGRAPH)
- BCP06465
- NCGC00261922-01
- CAS-152-11-4
- EN300-124002
- DTXCID0014095
- VERAPAMIL HYDROCHLORIDE [HSDB]
- MFCD00055208
- VERAPAMIL HYDROCHLORIDE (MART.)
- HMS1568M04
- Verapamil SR
- rac-4-cyano-4-(3,4-dimethoxyphenyl)-N-(2-(3,4-dimethoxyphenyl)ethyl)-N,5-dimethylhexan-1-aminium chloride
- NSC-657799
- AKOS005267117
- SR-01000000050-4
- Cardiagutt
- HMS1922J16
- VERAPAMIL HYDROCHLORIDE [EP MONOGRAPH]
- Verapamil Henning
- Verapamili hydrochloridum
- Apo-Verap
- Verelan SR
- Hexasoptin Retard
- Tox21_201180
- Covera
- verapamil.hcl
- Verapamil Verla
- (+/-)-5-((3,4-dimethoxyphenethyl)methylamino)-2-(3,4-dimethoxyphenyl)-2-isopropylvaleronitrile monohydrochloride
- s4202
- Calaptin 240 SR
- DOQPXTMNIUCOSY-UHFFFAOYSA-N
- Tox21_501237
- 2-(3,4-dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl-methyl-amino]-2-propan-2-yl-pentanenitrile hydrochloride
- NCGC00094479-05
- Arpamyl LP
- SR-01000000050
- Verapamil Riker
- MLS001055442
- FT-0603360
- Nu-Verap
- Vasolan (TN)
- Isoptin Retard
- Benzeneacetonitrile,4-dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-.alpha.-(1-methylethyl)-, monohydrochloride
- Verelan PM
- Verapamil Hydrochloride,(S)
- Covera-HS
- NCGC00094479-02
- Verapamil Acis
- NCGC00094479-03
- VERAPAMIL HYDROCHLORIDE [WHO-DD]
- VERAPAMIL HYDROCHLORIDE [ORANGE BOOK]
- Verapamil Injection
- SMR000059109
- Verapamil PB
- V3888OEY5R
- NCGC00258732-01
- 2-(3,4-dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile hydrochloride
- Verapamil hydrochloride, United States Pharmacopeia (USP) Reference Standard
- VERAPAMIL HYDROCHLORIDE [USP MONOGRAPH]
- Opera_ID_1210
- V0118
- Izoptin
- Verapamil Hydrochloride 1.0 mg/ml in Methanol (as free base)
- UNII-V3888OEY5R
- BENZENEACETONITRILE, .ALPHA.-(3-((2-(3,4-DIMETHOXYPHENYL)ETHYL)METHYLAMINO)PROPYL)-3,4-DIMETHOXY-.ALPHA.-(1-METHYLETHYL)-, MONOHYDROCHLORIDE, (+/-)-
- SPECTRUM2300307
- Calan SR
- Verapamil Ebewe
- 2-(3,4-dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]-2-propan-2-ylpentanenitrile hydrochloride
- Cordilox SR
- 5-[(3,4-Dimethoxyphenethyl)methylamino]-2-(3,4-dimethoxy phenyl)-2-isopropylvaleronitrile hydrochloride
- Akilen
- VERAPAMIL HYDROCHLORIDE [USP-RS]
- alpha-[3-[[2-(3,4-Dimethoxyphenyl)ethyl]methylamino]propyl]-3,4-dimethoxy-alpha-(1-methylethyl)benzeneacetonitrile hydrochloride (1:1)
- CCG-39491
- FT-0655647
- LU 20175
- Geangin
- Verapamyl hydrochloride
- Verapamil.HCl, 1mg/ml in Methanol
- Berkatens
- Manidon Retard
- CHEMBL1280
- LP01237
- SR-01000000050-11
- (+/-)-Verapamil hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
- rac-2-(3,4-dimethoxyphenyl)-5-((2-(3,4-dimethoxyphenyl)ethyl)(methyl)amino)-2-isopropylpentanenitrile hydrochloride
- Veramex
- TARKA COMPONENT VERAPAMIL HYDROCHLORIDE
- Valeronitrile, 5-((3,4-dimethoxyphenethyl)methylamino)-2-(3,4-dimethoxyphenyl)-2-isopropyl-, monohydrochloride
- Verapamil hydrochloride [USAN:USP:JAN]
- Vera-Sanorania
- VERAPAMIL HYDROCHLORIDE (USP-RS)
- Civicor Retard
- C27H38N2O4.HCl
- Hydrochloride, Verapamil
- HY-A0064
- BV164516
- EU-0101237
- Covera-hs (TN)
- Dignover
- NSC759589
- Verapamil MSD
- Nor Verapamil-d6 Hydrochloride
- VERAPAMIL HYDROCHLORIDE [MI]
- Univer
- DTXSID2034095
- VERAPAMIL HYDROCHLORIDE [EP IMPURITY]
- Benzeneacetonitrile, alpha-(3-((2-(3,4-dimethoxyphenyl)ethyl)methylamino)propyl)-3,4-dimethoxy-alpha-(1-methylethyl)-, monohydrochloride
- Isoptine
- 5-((3,4-Dimethoxyphenethyl)methylamino)-2-(3,4-dimethoxyphenyl)-2-isopropylvaleronitrile monohydrochloride
- Verapamil NM
- VERAPAMIL HYDROCHLORIDE [JAN]
- Verapamil Atid
- HB1237
- Verapamil hydrochloride (USAN:USP:JAN)
- Verapamil AL
- Verpamil
- (y)-Verapamil hydrochloride
- SCHEMBL33296
- NCGC00094479-01
- AC-16228
- VERAPAMILI HYDROCHLORIDUM [WHO-IP LATIN]
- VERAPAMIL HYDROCHLORIDE COMPONENT OF TARKA
- SW196662-4
- Verelan (TN)
- Iproveratril hydrochloride
- D88195
- NSC-272366
- Novo-Veramil
- VERAPAMIL HYDROCHLORIDE [VANDF]
- Verapamil hydrochloride, European Pharmacopoeia (EP) Reference Standard
- Verapamil-AbZ
- Isoptin SR
- FT-0630593
- 2-(3,4-dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl]methylamino}-2-(methy lethyl)pentanenitrile, chloride
- NCGC00094479-04
- Verapamil NM Pharma
- (2RS)-5-((3,4-Dimethoxyphenethyl)methylamino)-2-(3,4-dimethoxyphenyl)-2-(1-methylethyl)pentanenitrile monohydrochloride
- CS-1685
- Verapamil hydrochloride (JP17/USP)
- Z1557407143
- 2-(3,4-dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino}-2-isopropylpentanenitrile hydrochloride
- Verapamil.HCl, 1mg/ml in Methanol (as free base)
- 2-(3,4-dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]-2-propan-2-ylpentanenitrile;hydrochloride
- Verapamil hydrochloride (JP18/USP)
- MDL： MFCD00055208
- InChIKey： DOQPXTMNIUCOSY-UHFFFAOYSA-N
- Inchi： 1S/C27H38N2O4.ClH/c1-20(2)27(19-28,22-10-12-24(31-5)26(18-22)33-7)14-8-15-29(3)16-13-21-9-11-23(30-4)25(17-21)32-6;/h9-12,17-18,20H,8,13-16H2,1-7H3;1H
- SMILES： Cl[H].O(C([H])([H])[H])C1=C(C([H])=C([H])C(=C1[H])C(C#N)(C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 490.26000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 13
Monoisotopic Mass: 490.26
Heavy Atom Count: 34
Complexity: 606
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 64

Experimental Properties

LogP: 5.89508
PSA: 63.95000
Merck: 9950
Refractive Index: 1.6290 (estimate)
Water Partition Coefficient: soluble
Boiling Point: 586.1°C at 760 mmHg
Melting Point: 142 °C (dec.) (lit.)
Flash Point: 9℃
FEMA: 2385
Solubility: H2O: >30 mg/mL
Color/Form: White to off white powder
Solubility: soluble
pka: 8.6(at 25℃)
Density: 1.0596 (rough estimate)

Verapamil hydrochloride Security Information

Symbol:
RTECS：YV8320000
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： S45-S36/37/39-S36/37
Packing Group：III
Risk Phrases：R23/24/25
Dangerous goods sign：
Hazardous Material transportation number：UN 2811 6.1/PG 3
Hazard Statement： H301,H311,H331
Warning Statement： P261,P280,P301+P310,P311
Prompt：dangerous
Storage Condition：4°C, protect from light
PackingGroup：III
Risk Phrases： 23/24/25
Signal Word：Danger
Toxicity：LD50 in mice, rats (mg/kg): 7.6, 16 i.v.; 68, 107 s.c.; 68, 67 i.p.; 163, 114 orally (Haas, Hrtfelder)
HazardClass：6.1
FLUKA BRAND F CODES：8-10

Verapamil hydrochloride Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Verapamil hydrochloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003A1I-1mg	5-[(3,4-Dimethoxyphenethyl)methylamino]-2-(3,4-dimethoxy phenyl)-2-isopropylvaleronitrile hydrochloride	152-11-4	99%	1mg	$4.00	2025-02-19
A2B Chem LLC	AB52182-1mg	2-(3,4-dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile hydrochloride	152-11-4	99%	1mg	$4.00	2024-04-20
Aaron	AR003A9U-1g	5-[(3,4-Dimethoxyphenethyl)methylamino]-2-(3,4-dimethoxy phenyl)-2-isopropylvaleronitrile hydrochloride	152-11-4	99%	1g	$8.00	2025-01-21
abcr	AB352491-1 g	(+/-)-Verapamil hydrochloride, 98%; .	152-11-4	98%	1g	€67.50	2023-06-20
Ambeed	A724474-1mg	5-((3,4-Dimethoxyphenethyl)(methyl)amino)-2-(3,4-dimethoxyphenyl)-2-isopropylpentanenitrile hydrochloride	152-11-4	99%	1mg	$6.0	2025-02-22
Apollo Scientific	BIV1326-5g	Verapamil hydrochloride	152-11-4	Tech	5g	£29.00	2025-02-19
Axon Medchem	3452-50 mg	Verapamil hydrochloride	152-11-4	99%	50mg	€50.00	2023-07-10
Enamine	EN300-124002-0.05g	2-(3,4-dimethoxyphenyl)-5-{[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino}-2-(propan-2-yl)pentanenitrile hydrochloride	152-11-4		0.05g	$403.0	2023-04-26
eNovation Chemicals LLC	D375932-500g	Verapamil hydrochloride	152-11-4	97%	500g	$900	2022-09-03
FUJIFILM	222-00781-1g	Verapamil Hydrochloride	152-11-4		1g	JPY 5050	2023-09-15

Verapamil hydrochloride Suppliers

WuHan Dong Kang Yuan technology co., LTD

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(CAS:152-11-4)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

Wuhan DCSK Chemical Reagent Co., LTD

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(CAS:152-11-4)

MR./MRS.:WANG NV SHI

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Artis.bioche

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(CAS:152-11-4)

MR./MRS.:QIAN JING LI （ WEI XIN TONG HAO ）

Phone:18108108965

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Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:152-11-4)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:152-11-4)

MR./MRS.:TANG SI LEI

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3. Proceedings of the Faraday Society

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7. TNTadsorption on Au(111): electrochemistry and adlayer structure†

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8. N,N-Dimethylformamide-induced phase separation of hexafluoroisopropanol–water mixtures†

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9. Self-defending additively manufactured bone implants bearing silver and copper nanoparticles

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10. Light-emitting diode based shifted-excitation Raman difference spectroscopy (LED-SERDS)

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Cas no 152-11-4 (Verapamil hydrochloride)

Verapamil hydrochloride Properties

Names and Identifiers

Computed Properties

Experimental Properties

Verapamil hydrochloride Security Information

Verapamil hydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Verapamil hydrochloride Pricemore >>

Verapamil hydrochloride Suppliers

Verapamil hydrochloride Related Literature

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152-11-4 (Verapamil hydrochloride) Related Products